Cas no 2097964-86-6 ((1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2097964-86-6
• MF: C₈H₁₃FN₄O
• MW: 200.213424444199
• CID: 5723496
• PubChem ID: 121208548
• Update Time: 2025-05-19

(1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• starbld0025951
• [1-[1-(2-fluoroethyl)azetidin-3-yl]triazol-4-yl]methanol
• AKOS026717948
• 2097964-86-6
• F2157-0106
• (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• 1H-1,2,3-Triazole-4-methanol, 1-[1-(2-fluoroethyl)-3-azetidinyl]-

• Inchi： 1S/C8H13FN4O/c9-1-2-12-4-8(5-12)13-3-7(6-14)10-11-13/h3,8,14H,1-2,4-6H2
• InChI Key： RGLNFIHSILOIQA-UHFFFAOYSA-N
• SMILES： FCCN1CC(C1)N1C=C(CO)N=N1

Computed Properties

• Exact Mass: 200.10733921g/mol
• Monoisotopic Mass: 200.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 374.9±52.0 °C(Predicted)
• pka: 12.99±0.10(Predicted)

Additional information on (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

Introduction to (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2097964-86-6)

(1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2097964-86-6, represents a unique molecular architecture that combines a fluoroethyl group with an azetidine ring, further functionalized by a 1H-1,2,3-triazole moiety. The presence of these specific structural elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The fluoroethyl group is a well-documented pharmacophore in drug development, known for its ability to enhance metabolic stability and improve bioavailability of therapeutic agents. Its incorporation into the molecular framework of this compound suggests that it may exhibit similar advantages, making it a promising candidate for further exploration in the design of novel pharmaceuticals. The azetidine ring, on the other hand, introduces a cyclic structure that can influence the compound's solubility and interactions with biological targets.

Moreover, the 1H-1,2,3-triazole component is another key feature that contributes to the compound's complexity and potential biological activity. Triazoles have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements in (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol suggests that it may possess multiple modes of action, which could be particularly valuable in addressing complex diseases.

In recent years, there has been a growing interest in the development of heterocyclic compounds for therapeutic applications. Heterocycles are known for their diverse biological activities and are frequently found in natural products and synthetic drugs. The molecular structure of (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol exemplifies the importance of heterocyclic chemistry in drug discovery. The compound's unique blend of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the fluoroethyl group, azetidine ring, and triazole moiety creates a multifaceted structure that can interact with various biological targets. This versatility is particularly valuable in the context of drug design, where identifying compounds with multiple points of interaction can lead to more effective therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The presence of a fluoroethyl group in (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol suggests that it may exhibit enhanced pharmacological activity compared to its non-fluorinated counterparts. This has prompted researchers to explore its potential as a building block for novel drug candidates.

The azetidine ring is another structural feature that has been extensively studied in pharmaceutical research. Azetidine derivatives have shown promise in various therapeutic areas, including anti-inflammatory and antimicrobial applications. The incorporation of an azetidine ring into the molecular framework of this compound not only enhances its structural complexity but also expands its potential biological activities. This makes (1-(1-(2-fluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol an intriguing candidate for further investigation.

The 1H-1,2,3-triazole moiety is known for its ability to enhance binding affinity and selectivity towards biological targets. Triazole-based compounds have been successfully used in the development of antifungal medications and other therapeutic agents. The presence of this moiety in (1-(1-(2-fluoroethyl)azetidin-3-y))l)-mthanol suggests that it may exhibit similar advantages when evaluated in vitro and in vivo. This has prompted researchers to explore its potential as a lead molecule for drug discovery.

In conclusion, (1-(1-(2-fluoroethyl)azetidin-3-y))l)-mthanol represents a promising compound with significant potential in pharmaceutical research. Its unique molecular architecture combines several pharmacophores that are known to enhance biological activity and improve pharmacokinetic properties. The combination of the fluoroethyl group (fluoroethyl), azetidine ring (azetidin-3-y)), and triazole moiety (triazol-4-y)) makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The growing body of research on heterocyclic compounds underscores their importance in drug discovery. Compounds like (1-(1((fluroetyl))y))l)-mthanol highlight the potential benefits of combining multiple functional groups into a single molecular entity. This approach not only enhances structural complexity but also expands the range of possible biological activities. As such،(fluroetyl))y))l)-mthanol represents an exciting opportunity for researchers to develop new therapeutic agents。